Cas no 54127-93-4 (2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)- structure
54127-93-4 structure
Product name:2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-
CAS No:54127-93-4
MF:C7H10N2O3
MW:170.1659
CID:355387
PubChem ID:15276926

2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-(2-methoxyethyl)-
    • 5-(2-methoxyethyl)-1H-pyrimidine-2,4-dione
    • DTXSID50570900
    • 5-(2-Methoxyethyl)-uracil
    • SCHEMBL11147060
    • 5-(2-Methoxyethyl)pyrimidine-2,4(1H,3H)-dione
    • 54127-93-4
    • QDSSSYJCTRKILR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H10N2O3/c1-12-3-2-5-4-8-7(11)9-6(5)10/h4H,2-3H2,1H3,(H2,8,9,10,11)
    • InChI Key: QDSSSYJCTRKILR-UHFFFAOYSA-N
    • SMILES: COCCC1=CNC(=O)NC1=O

Computed Properties

  • Exact Mass: 170.0692
  • Monoisotopic Mass: 170.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43

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